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Compound of Interest

Compound Name: LDN-193665

Cat. No.: B13440549

Topic: LDN-193189 Solubility and Application in DMSO

Audience: Researchers, scientists, and drug development professionals.

Introduction

LDN-193189 is a potent and selective small molecule inhibitor of the Bone Morphogenetic
Protein (BMP) signaling pathway.[1] It is a derivative of Dorsomorphin but exhibits greater
specificity and is typically used at lower concentrations.[2][3] LDN-193189 primarily targets the
BMP type | receptors ALK2 (ACVR1) and ALK3 (BMPR1A), with IC50 values of 5 nM and 30
nM, respectively.[1][4] By inhibiting these receptors, it prevents the phosphorylation of
downstream mediators SMAD1, SMAD5, and SMADS, effectively blocking the canonical BMP
signaling cascade.[1][2][5] Its high selectivity makes it a valuable tool for studying BMP
signaling in various biological processes, including embryonic development, neurogenesis, and
diseases like Fibrodysplasia Ossificans Progressiva (FOP).[6][7]

These application notes provide detailed information on the solubility of LDN-193189 in
Dimethyl Sulfoxide (DMSO), protocols for preparing stock solutions, and its application in cell-
based assays.

Data Presentation: Solubility of LDN-193189 in
DMSO

The solubility of LDN-193189 in DMSO can vary depending on the specific salt form (e.g.,
hydrochloride, dihydrochloride) and the purity of the compound. It is critical to use fresh,
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anhydrous DMSO, as absorbed moisture can significantly reduce solubility.[8] Below is a

summary of reported solubility data from various suppliers.

Form of LDN- Reported Solubility .
) Molar Concentration Source

193189 in DMSO

Hydrochloride Salt ~2 mg/mL ~4.5 mM Cayman Chemical[9]

Dihydrochloride Salt 10 mM (~4.79 mg/mL) 10 mM R&D Systems

Dihydrochloride Salt 10 mg/mL ~20.9 mM MedchemExpress[10]

Hydrochloride Salt >16.4 mg/mL =30 mM APEXBIO[11]
Cellagen

Base Form Up to 100 mM 100 mM
Technology[5]
STEMCELL

Base Form < 2.5mM (-1 mg/mL) <25mM )
Technologies[3]

N Insoluble / Limited Selleck Chemicals,
Not Specified Very Low

Solubility

GlpBio[8][12]

Note: Due to the wide range of reported values, it is strongly recommended to consult the

Certificate of Analysis or technical data sheet provided by the supplier for batch-specific

solubility information. For compounds with limited solubility, warming to 37°C or sonication may
aid in dissolution.[11][12][13]

Experimental Protocols
Protocol 1: Preparation of a 10 mM LDN-193189 Stock
Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of LDN-193189
(dihydrochloride, MW: 479.4 g/mol ) in DMSO. Adjust calculations based on the specific
molecular weight of your compound.

Materials:

e LDN-193189 powder (e.g., 5 mg)
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Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortexer

Water bath or incubator at 37°C (optional)

Ultrasonic bath (optional)

Procedure:

Pre-warm DMSQO: If necessary, warm the anhydrous DMSO to room temperature.

Weigh Compound: Accurately weigh the desired amount of LDN-193189 powder. For
example, to prepare ~1 mL of a 10 mM solution, use 5 mg of LDN-193189 dihydrochloride.

Calculate Solvent Volume: Calculate the volume of DMSO required.

o Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Molarity (mol/L))

o Volume (mL) = (5 mg / 479.4 mg/mmol) / 10 mmol/L = 1.043 mL

Dissolution: Add the calculated volume of DMSO to the vial containing the LDN-193189
powder.

Mix Thoroughly: Cap the vial securely and vortex until the powder is completely dissolved.

Aid Dissolution (if needed): If a precipitate is observed, warm the solution to 37°C for 2-5
minutes and vortex again.[6] An ultrasonic bath can also be used to facilitate dissolution.[11]
[12]

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile tubes
to avoid repeated freeze-thaw cycles.[3]

Storage: Store the stock solution aliquots at -20°C, protected from light. The stock solution is
stable for at least six months when stored correctly.[6][14]
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Protocol 2: Inhibition of BMP-Induced SMAD1/5/8
Phosphorylation in Cell Culture

This protocol provides a general workflow for treating cells with LDN-193189 to inhibit BMP4-
induced signaling. This is often assessed by Western blot for phosphorylated SMAD1/5/8.

Materials:

Cells responsive to BMP signaling (e.g., C2C12 myoblasts)

o Complete cell culture medium

e Serum-free medium

e Recombinant BMP4 protein

e 10 mM LDN-193189 stock solution in DMSO

o Phosphate-Buffered Saline (PBS)

 Lysis buffer for protein extraction

Western blot reagents

Procedure:

o Cell Seeding: Plate cells at an appropriate density in multi-well plates and allow them to
adhere and grow (typically 24 hours).

e Serum Starvation: When cells reach the desired confluency (e.g., 70-80%), aspirate the
complete medium and wash once with PBS. Add serum-free medium and incubate for 4-6
hours to reduce basal signaling.

e Pre-treatment with LDN-193189:

o Prepare working solutions of LDN-193189 by diluting the 10 mM DMSO stock into a
serum-free medium. A common working concentration range is 10 nM to 100 nM.[2]
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o Important: Ensure the final concentration of DMSO in the culture medium is non-toxic,
typically below 0.1%.[3]

o Add the LDN-193189 working solution to the appropriate wells. Include a "vehicle control”
well treated with the same final concentration of DMSO.

o Incubate for 1-2 hours.

o BMP4 Stimulation:

o Prepare a BMP4 solution in a serum-free medium at the desired final concentration (e.g.,
25-50 ng/mL).

o Add the BMP4 solution to the wells (except for the unstimulated control).
o Incubate for the desired stimulation time (e.g., 30-60 minutes for SMAD phosphorylation).

o Cell Lysis: Aspirate the medium, wash cells with ice-cold PBS, and add lysis buffer to extract
total protein.

o Downstream Analysis: Quantify protein concentration and analyze the levels of
phosphorylated SMAD1/5/8 and total SMAD1/5/8 by Western blot to determine the inhibitory
effect of LDN-193189.

Visualizations
BMP Signaling Pathway and LDN-193189 Inhibition
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Click to download full resolution via product page

Caption: Inhibition of the canonical BMP signaling pathway by LDN-193189.

Experimental Workflow for LDN-193189 Cell-Based
Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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